molecular formula C19H22N2O2 B5511311 1-benzyl-4-(4-methoxybenzoyl)piperazine

1-benzyl-4-(4-methoxybenzoyl)piperazine

Cat. No.: B5511311
M. Wt: 310.4 g/mol
InChI Key: ZTMQLBHMZVHXLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-4-(4-methoxybenzoyl)piperazine is a piperazine derivative featuring a benzyl group at the N1 position and a 4-methoxybenzoyl moiety at the N4 position. Piperazine, a six-membered heterocyclic ring with two nitrogen atoms at opposing positions, serves as the central scaffold. The benzyl group contributes lipophilicity, while the 4-methoxybenzoyl substituent introduces electron-donating and steric effects that influence solubility and receptor interactions. This compound is structurally related to psychoactive designer drugs (e.g., benzylpiperazines like BZP) but differs in the addition of the 4-methoxybenzoyl group, which may modulate its pharmacokinetic and pharmacodynamic properties .

Properties

IUPAC Name

(4-benzylpiperazin-1-yl)-(4-methoxyphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O2/c1-23-18-9-7-17(8-10-18)19(22)21-13-11-20(12-14-21)15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTMQLBHMZVHXLD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 1-benzyl-4-(4-methoxybenzoyl)piperazine typically involves the reaction of piperazine with benzyl chloride and 4-methoxybenzoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Benzyl-4-(4-methoxybenzoyl)piperazine undergoes various chemical reactions, including:

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-Benzyl-4-(4-methoxybenzoyl)piperazine has been extensively studied for its applications in various fields:

    Chemistry: It is used as an intermediate in the synthesis of more complex chemical compounds.

    Biology: The compound has been investigated for its potential biological activities, including its effects on enzymes and receptors.

    Medicine: It is explored for its potential therapeutic applications, particularly in the development of new pharmaceuticals.

    Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(4-methoxybenzoyl)piperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Solubility and pKa of Piperazine Derivatives

Compound Substituents Solubility (μM) pKa Reference
1-Benzyl-4-(4-methoxybenzoyl)piperazine Benzyl, 4-methoxybenzoyl Data needed <3.8†
8b (N-benzylpiperazine) Benzyl, ethylene spacer 60–80 6–7
8a (N-phenylpiperazine) Phenyl, no spacer <20 3.8

Table 2: Receptor Affinity of Piperazine Analogues

Compound Target Ki/IC50 Reference
Piperazine derivative 3 (thiazolopyrimidine) hA2AAR 58 nM
Piperidine derivative 1 (thiazolopyrimidine) hA2AAR 594 nM
4-Chlorobenzoylpiperidine MAGL 840 nM

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.